1-((1-(Furan-2-ylmethyl)piperidin-4-yl)methyl)-3-(2-methoxyphenyl)urea
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Description
1-((1-(Furan-2-ylmethyl)piperidin-4-yl)methyl)-3-(2-methoxyphenyl)urea is a small molecule drug that has been developed as a potential therapeutic agent for various diseases. It belongs to the class of urea derivatives and has shown promising results in preclinical studies.
Scientific Research Applications
- Furanopyrimidine derivatives have been investigated for their antitumor activity. Researchers explore their ability to inhibit specific kinases or signaling pathways involved in cancer cell growth and survival. These compounds may serve as promising candidates for targeted therapies against various cancers .
- Furanopyrimidines often act as kinase inhibitors. Kinases play crucial roles in cellular signaling, and their dysregulation is associated with diseases such as cancer, inflammation, and neurodegenerative disorders. By selectively inhibiting specific kinases, furanopyrimidines can modulate cellular processes and potentially lead to therapeutic interventions .
- Inflammation contributes to various diseases, including autoimmune disorders and chronic conditions. Furanopyrimidines have shown anti-inflammatory effects by targeting specific pathways involved in immune responses. Researchers explore their potential in managing inflammatory diseases .
- Some furanopyrimidine derivatives exhibit antiviral properties. They may interfere with viral replication, entry, or other essential processes. Investigations focus on their efficacy against specific viruses, including HIV, influenza, and herpesviruses .
- Neurodegenerative diseases like Alzheimer’s and Parkinson’s involve neuronal damage and oxidative stress. Furanopyrimidines have been studied for their neuroprotective potential. They may enhance neuronal survival, reduce oxidative damage, or modulate neurotransmitter systems .
- Fungal infections pose a significant health challenge. Furanopyrimidines have demonstrated antifungal activity against various fungal species. Researchers explore their mechanisms of action and potential applications in treating fungal infections .
Anticancer Potential
Kinase Inhibitors
Anti-inflammatory Agents
Antiviral Activity
Neuroprotective Effects
Antifungal Agents
properties
IUPAC Name |
1-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-3-(2-methoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O3/c1-24-18-7-3-2-6-17(18)21-19(23)20-13-15-8-10-22(11-9-15)14-16-5-4-12-25-16/h2-7,12,15H,8-11,13-14H2,1H3,(H2,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRZFATGFHHPJEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NCC2CCN(CC2)CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((1-(Furan-2-ylmethyl)piperidin-4-yl)methyl)-3-(2-methoxyphenyl)urea |
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